Cas no 744254-12-4 (21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trioneHydrochloride)

• Product Name: 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trioneHydrochloride
• CAS No: 744254-12-4
• MF: C₂₁H₂₈ClNO₄
• MW: 393.904325485229
• CID: 68731
• PubChem ID: 53395217
• Update Time: 2025-10-17

21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trioneHydrochloride Chemical and Physical Properties

Names and Identifiers

• 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione hydrochloride
• 17-(2-aminoacetyl)-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione,hydrochloride
• 17-(2-amino-1-oxoethyl)-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione hydrochloride
• 17-(2-azanylethanoyl)-10,13-dimethyl-17-oxidanyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione hydrochloride
• 21-amino-17a-hydroxy-pregna-1,4-diene-3,11,20-trionehydrochloride
• 744254-12-4
• 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione--hydrogen chloride (1/1)
• 17-(2-aminoacetyl)-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione hydrochloride
• DTXSID00694089
• FT-0657746
• A838127
• 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trioneHydrochloride

• Inchi： 1S/C21H27NO4.ClH/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19;/h5,7,9,14-15,18,26H,3-4,6,8,10-11,22H2,1-2H3;1H
• InChI Key： STNDTRJCWVMRIQ-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(CN)=O)CCC2C3CCC4=CC(C=CC4(C)C3C(CC21C)=O)=O

Computed Properties

• Exact Mass: 393.17100
• Monoisotopic Mass: 393.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 768
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 97.46000
• LogP: 3.23450

Additional information on 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trioneHydrochloride

Introduction to 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione Hydrochloride

The compound 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione Hydrochloride is a highly specialized molecule belonging to the family of steroid-derived compounds. This compound has gained significant attention in recent years due to its potential applications in endocrinology and oncology research.

The molecular structure of this compound is characterized by a complex arrangement of rings and functional groups, including an amino group at the 21-position and a hydroxyl group at the 17-position. This unique combination positions it as a valuable tool in the study of steroid hormone metabolism and signaling pathways.

Recent studies have highlighted the role of 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione in modulating pro-inflammatory cytokines and aromatic hydrocarbon receptor (AhR) activity. These findings suggest its potential utility in conditions such as prostate cancer, where AhR signaling plays a critical role in tumor progression.

In the context of urologic oncology, this compound has shown promising results in preclinical models of castration-resistant prostate cancer (CRPC). Its ability to inhibit androgen receptor signaling while simultaneously modulating the AhR pathway makes it a compelling candidate for targeted therapeutic interventions.

Furthermore, research into the bioavailability and metabolic stability of this compound has revealed its potential as a pro-drug in certain delivery systems. This property could enhance its therapeutic index by improving half-life and reducing off-target effects.

Recent advancements in mass spectrometry-based metabolomics have enabled researchers to better understand the steroidogenic pathway modulation by this compound. These insights are crucial for optimizing its use in in vitro and in vivo models.

In summary, 21-Amino-17-hydroxypregna-1,4-diene-3,11,20-trione Hydrochloride represents a cutting-edge tool in the field of biomedical research, with applications spanning endocrinology, oncology, and beyond. Its unique pharmacological profile positions it as a key compound for advancing our understanding of steroid hormone biology and developing novel therapeutic strategies.